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Compound of Interest

Compound Name: Methyl 4-cyano-2-fluorobenzoate

Cat. No.: B174297

Methyl 4-cyano-2-fluorobenzoate: A Technical
Guide to Safe Handling and Use

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for Methyl 4-cyano-2-fluorobenzoate. The information presented is compiled
from available safety data sheets (SDS) of structurally related compounds and public chemical
databases to ensure a thorough understanding of the potential hazards and the necessary
safety measures. This document is intended to be a resource for laboratory personnel and
professionals in the field of drug development to promote safe handling and use of this
compound.

Chemical and Physical Properties

Methyl 4-cyano-2-fluorobenzoate is a substituted aromatic compound with the molecular
formula CeHeFNO:2.[1] While specific experimental data for this exact compound is limited, the
properties can be estimated based on structurally similar molecules.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b174297?utm_src=pdf-interest
https://www.benchchem.com/product/b174297?utm_src=pdf-body
https://www.benchchem.com/product/b174297?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-cyano-2-fluorobenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Weight 179.15 g/mol PubChem[1]
Appearance White to off-white solid Fisher Scientific[2]
Melting Point 67 - 69 °C/152.6 - 156.2 °F Fisher Scientific[2]
- _ 142 - 144 °C/287.6 - 291.2 °F . S
Boiling Point Fisher Scientific[2]
@ 12 mmHg

Hazard Identification and Classification

Based on data from similar compounds, Methyl 4-cyano-2-fluorobenzoate is expected to be
classified as hazardous. The primary hazards are associated with acute toxicity, skin and eye
irritation, and respiratory irritation.

Hazard Class Category Hazard Statement
Acute Oral Toxicity Category 4 Harmful if swallowed.[2][3]
Skin Corrosion/Irritation Category 2 Causes skin irritation.[2][3]
Serious Eye Damage/Eye Causes serious eye irritation.
o Category 2
Irritation [2][3]
Specific target organ toxicity May cause respiratory
) Category 3 o
(single exposure) irritation.[2][3][4]

GHS Hazard Pictograms:

o Exclamation Mark (GHSO07): Indicates skin and eye irritation, harmful if swallowed, and may
cause respiratory irritation.

» Health Hazard (GHSO08): May be included depending on specific target organ toxicity data.

Signal Word: Warning[2]

Handling and Storage Precautions
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Safe handling and storage are crucial to minimize exposure and ensure laboratory safety. The
following precautions should be strictly adhered to.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure.

Personal Protective Equipment (PPE)

Eyes >@Vear chemical safety goggles or a face shield}

Hands >@vear appropriate chemical-resistant gloves (e.qg., nitriIeD

Researcher

Body

>@Vear a lab coat or other protective cIothingD

¢

Respiratory - -
Use in a well-ventilated area or under a fume hood.
If dust is generated, use a NIOSH-approved respirator,

Click to download full resolution via product page

Figure 1: Recommended Personal Protective Equipment (PPE) for handling Methyl 4-cyano-2-
fluorobenzoate.

Safe Handling Practices

» Engineering Controls: Always handle this compound in a well-ventilated area, preferably
within a chemical fume hood to minimize inhalation exposure.[2][3] Ensure that eyewash
stations and safety showers are readily accessible in the immediate work area.[2]

o General Hygiene: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke
in areas where the chemical is handled, stored, or processed.[3][4] Wash hands thoroughly
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after handling and before any breaks.[2][3]

e Dust Control: As a solid, there is a potential for dust formation. Handle the material carefully
to avoid generating dust.[2] If dust is generated, appropriate respiratory protection should be
used.

Storage Conditions

o Container: Keep the container tightly closed and stored in a dry, cool, and well-ventilated
place.[3][5]

e Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong
bases.[?]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

First-Aid Measures

Exposure Event

Inhaled On Skin In Eyes Swallowed

In Case of Exppsure

f not breathing, give artificial respiration. Remove contaminated clothing. Eemovelconiacdie et ptesentandicasyiciocs Rinse mouth with water.

: ° minated clo : Continue rinsing for at least 15 minutes. : ! :
Seek medical attention. Seek medical attention if irritation persists. . e i Seek immediate medical attention.

[ Move to fresh air. } mmediately wash skin with plenty of soap and water for at least 15 mmulesj Rinse cautiously with water for several minutes. } Do NOT induce vomiting.
I b

Click to download full resolution via product page

Figure 2: First-aid procedures for exposure to Methyl 4-cyano-2-fluorobenzoate.

Accidental Release Measures
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» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (PPE) as described in Section 3.1. Avoid breathing dust and contact
with the skin and eyes.[4]

e Environmental Precautions: Prevent the material from entering drains or waterways.[3]

e Containment and Cleanup: For small spills, carefully sweep up the solid material, avoiding
dust generation, and place it in a suitable, labeled container for disposal.[4] For large spills,
control the source of the leak if possible and contain the spill. Follow the same cleanup
procedure as for small spills.

Disposal Considerations

Dispose of the waste material in accordance with all applicable federal, state, and local
environmental regulations.[2][3] Do not dispose of it with normal household waste. The material
should be disposed of as hazardous waste.

Experimental Protocols

While specific experimental protocols for Methyl 4-cyano-2-fluorobenzoate are not detailed in
the provided safety data sheets, any experimental use should incorporate the handling and
safety precautions outlined in this guide. A general workflow for a laboratory experiment
involving this compound is illustrated below.
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Start Experiment

[Conduct a thorough risk assessment)

;

@on appropriate Personal Protective Equipment (PPE)]

i

G’repare work area in a chemical fume hood)

i

@arefully weigh the required amount of the compound]

;

[Set up the reaction under controlled conditionsj

i

Gerform reaction work-up and purification)

i

@ispose of all chemical waste properly)

;

G)econtaminate work area and equipment}

End Experiment

Click to download full resolution via product page

Figure 3: A generalized experimental workflow for handling Methyl 4-cyano-2-fluorobenzoate.
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Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal Safety Data Sheet (SDS). It is the responsibility of the user to obtain and review the
most current SDS for Methyl 4-cyano-2-fluorobenzoate from the supplier before handling or
using the product. All laboratory personnel should be trained in the proper handling of
hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(SDS) and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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